Cas no 53995-21-4 (Carbamic acid,(4-chloro-3-nitro-2,6-pyridinediyl)bis-, diethyl ester (9CI))

• Product Name: Carbamic acid,(4-chloro-3-nitro-2,6-pyridinediyl)bis-, diethyl ester (9CI)
• CAS No: 53995-21-4
• MF: C₁₁H₁₃ClN₄O₆
• MW: 332.69712138176
• CID: 383906
• PubChem ID: 272578
• Update Time: 2025-04-19

Carbamic acid,(4-chloro-3-nitro-2,6-pyridinediyl)bis-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-chloro-3-nitro-2,6-pyridinediyl)bis-, diethyl ester (9CI)
• 3-methyl-4-chloropyridine
• 4-Chlor-3-methyl-pyridin
• 4-Chlor-3-methyl-styrol
• 4-Chlor-3-nitro-2,6-bis-(ethoxycarbonylamino)-pyridin
• 4-Chlor-3-nitro-2,6-pyridindicarbaminsaeure-diethylester
• 4-chloro-3-methyl pyridine
• 4-chloro-3-methyl-pyridine
• 4-chloro-3-methyl-styrene
• 4-Chloro-3-picolin
• 4-chloro-3-picoline
• AC1MBWHO
• N,N'-(4-chloro-3-nitro-pyridine-2,6-diyl)-bis-carbamic acid diethyl ester
• PubChem17464
• SureCN112214
• DTXSID20968810
• RCLROVZCVVCHGT-UHFFFAOYSA-N
• 53995-21-4
• Diethyl (4-chloro-3-nitropyridine-2,6-diyl)bis(hydrogen carbonimidate)
• diethyl 4-chloro-5-nitro-2,6-pyridinedicarbamate
• SCHEMBL1080798
• NSC117124
• NSC-117124

• Inchi： 1S/C11H13ClN4O6/c1-3-21-10(17)14-7-5-6(12)8(16(19)20)9(13-7)15-11(18)22-4-2/h5H,3-4H2,1-2H3,(H2,13,14,15,17,18)
• InChI Key： RCLROVZCVVCHGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC(=O)OCC)N=C(C=1[N+](=O)[O-])NC(=O)OCC

Computed Properties

• Exact Mass: 332.05249
• Monoisotopic Mass: 332.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.523
• Boiling Point: 382.6°C at 760 mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.623
• PSA: 132.69